Cas no 89991-38-8 (4,5-Isoxazoledipropanal, 3-methyl-)

• Product Name: 4,5-Isoxazoledipropanal, 3-methyl-
• CAS No: 89991-38-8
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 583883
• PubChem ID: 13160389
• Update Time: 2025-04-19

4,5-Isoxazoledipropanal, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4,5-Isoxazoledipropanal, 3-methyl-
• 3-[3-methyl-5-(3-oxopropyl)-1,2-oxazol-4-yl]propanal
• DTXSID90523415
• 89991-38-8
• 3,3'-(3-Methyl-1,2-oxazole-4,5-diyl)dipropanal

• Inchi： 1S/C10H13NO3/c1-8-9(4-2-6-12)10(14-11-8)5-3-7-13/h6-7H,2-5H2,1H3
• InChI Key： ACNCQKZICGUNFJ-UHFFFAOYSA-N
• SMILES： O1C(CCC=O)=C(C(C)=N1)CCC=O

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 60.2Ų